Cas no 1097053-12-7 (2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole)

2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole structure
1097053-12-7 structure
Product Name:2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole
CAS No:1097053-12-7
MF:C14H17ClN2O
MW:264.750582456589
CID:5734011
PubChem ID:43342791
Update Time:2023-11-22

2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • EN300-125847
    • 2-(Chloro(phenyl)methyl)-5-isopentyl-1,3,4-oxadiazole
    • 1097053-12-7
    • 2-[chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole
    • AKOS009345219
    • Z385457712
    • CS-0274172
    • 2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole
    • Inchi: 1S/C14H17ClN2O/c1-10(2)8-9-12-16-17-14(18-12)13(15)11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3
    • InChI Key: DFJNEFBNPVNATH-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1)C1=NN=C(CCC(C)C)O1

Computed Properties

  • Exact Mass: 264.1029409g/mol
  • Monoisotopic Mass: 264.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 38.9Ų

2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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Enamine
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